Cas no 1805547-01-6 (5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid
• CAS No: 1805547-01-6
• MF: C₇H₄F₂N₂O₅
• MW: 234.113868713379
• CID: 4888818
• Update Time: 2025-05-22

5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H4F2N2O5/c8-5(9)2-1-10-6(11(15)16)3(4(2)12)7(13)14/h1,5H,(H,10,12)(H,13,14)
• InChI Key： XPZGXIBZFVUDBN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C(=O)O)C1=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 1.1
• Topological Polar Surface Area: 112

Additional information on 5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid (CAS No. 1805547-01-6)

5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid (CAS No. 1805547-01-6) is a specialized heterocyclic compound with a unique molecular structure that combines a pyridine core with functional groups such as difluoromethyl, hydroxy, nitro, and carboxylic acid. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and crop protection agents. Its structural features make it a versatile intermediate for synthesizing bioactive molecules targeting enzymes or receptors in various therapeutic areas.

The difluoromethyl group in this compound is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and bioavailability. Researchers are increasingly exploring fluorinated pyridines like this one for their ability to modulate electronic and steric properties, which can improve binding affinity to biological targets. Recent studies highlight its relevance in developing next-generation antimicrobials and anti-inflammatory agents, aligning with global demands for novel antibiotics amid rising antimicrobial resistance (AMR).

In agrochemical applications, 5-(Difluoromethyl)-4-hydroxy-2-nitropyridine-3-carboxylic acid serves as a precursor for herbicides and fungicides, addressing the need for environmentally sustainable crop protection solutions. Its nitropyridine moiety contributes to herbicidal activity by interfering with plant amino acid biosynthesis—a mechanism gaining traction due to its lower environmental persistence compared to traditional pesticides. This aligns with the EU's Farm-to-Fork strategy promoting reduced chemical inputs in agriculture.

From a synthetic chemistry perspective, the compound's multifunctional reactivity allows diverse derivatization pathways. The carboxylic acid group enables amide coupling reactions, while the hydroxy and nitro groups offer sites for nucleophilic substitutions or reductions. Such flexibility makes it valuable for high-throughput screening libraries—a hot topic in AI-driven drug discovery where researchers seek modular scaffolds for rapid lead optimization.

Analytical characterization of CAS No. 1805547-01-6 typically involves HPLC purity analysis, NMR spectroscopy (particularly ¹⁹F-NMR for fluorine detection), and mass spectrometry. These techniques ensure batch consistency crucial for regulatory compliance in pharmaceutical GMP environments. Recent advancements in flow chemistry have also been applied to its synthesis, improving yield and safety—an area frequently searched by process chemists optimizing sustainable manufacturing.

Market trends indicate growing demand for fluorinated fine chemicals like this pyridine derivative, with CAGR projections exceeding 6% through 2030. This growth is driven by expanding applications in bioconjugation (e.g., ADC drugs) and PET radiotracer development. Notably, its meta-substituted carboxylic acid configuration mimics bioactive natural products, making it relevant for fragment-based drug design—a trending approach in tackling "undruggable" targets like protein-protein interactions.

Environmental and regulatory considerations for 1805547-01-6 emphasize its biodegradability profile compared to perfluorinated compounds. The difluoromethyl moiety undergoes slower metabolic degradation than trifluoromethyl groups—a balance between efficacy and eco-toxicity frequently discussed in green chemistry forums. Proper handling requires standard laboratory precautions for nitroaromatics, though its moderate water solubility reduces bioaccumulation risks.

Future research directions may explore its metal-chelating properties through the hydroxy-nitro-carboxylate triad, potentially yielding catalysts for asymmetric synthesis. Additionally, computational studies (DFT calculations) could predict its reactivity patterns—a methodology gaining traction with the integration of machine learning in molecular modeling. These applications position CAS No. 1805547-01-6 as a compound bridging traditional organic chemistry with cutting-edge digital discovery platforms.